Cas no 51205-88-0 (Benzaldehyde, 4-(2-propynyl)-)

• Product name: Benzaldehyde, 4-(2-propynyl)-
• CAS No: 51205-88-0
• MF: C₁₀H₈O
• MW: 144.16992
• CID: 1570793
• PubChem ID: 13681368

Benzaldehyde, 4-(2-propynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(2-propynyl)-
• SCHEMBL4137976
• AB61406
• 4-prop-2-ynyl-benzaldehyde
• AKOS006303423
• 4-(2-Propyn-1-yl)benzaldehyde
• 51205-88-0
• 4-propargyl-benzaldehyde
• UZLXZISQPUIHQT-UHFFFAOYSA-N
• DB-395476
• 4-(PROP-2-YN-1-YL)BENZALDEHYDE

• Inchi： InChI=1S/C10H8O/c1-2-3-9-4-6-10(8-11)7-5-9/h1,4-8H,3H2
• InChI Key： UZLXZISQPUIHQT-UHFFFAOYSA-N
• SMILES： C#CCC1=CC=C(C=C1)C=O

Computed Properties

• Exact Mass: 144.05754
• Monoisotopic Mass: 144.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives